1,O(6)-Ethanoguanosine
1,O(6)-Ethanoguanosine
Brand Name:
Vulcanchem
CAS No.:
112529-18-7
VCID:
VC20882206
InChI:
InChI=1S/C12H15N5O5/c13-12-15-9-6(10-16(12)1-2-21-10)14-4-17(9)11-8(20)7(19)5(3-18)22-11/h4-5,7-8,11,13,18-20H,1-3H2/p+1/t5-,7-,8-,11?/m1/s1
SMILES:
[H+].C1COC2=C3C(=NC(=N)N21)N(C=N3)C4C(C(C(O4)CO)O)O
Molecular Formula:
C12H16N5O5+
Molecular Weight:
310.29 g/mol
1,O(6)-Ethanoguanosine
CAS No.: 112529-18-7
Cat. No.: VC20882206
Molecular Formula: C12H16N5O5+
Molecular Weight: 310.29 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 112529-18-7 |
|---|---|
| Molecular Formula | C12H16N5O5+ |
| Molecular Weight | 310.29 g/mol |
| IUPAC Name | hydron;(2R,3S,4R)-2-(hydroxymethyl)-5-(5-imino-7,8-dihydro-[1,3]oxazolo[2,3-f]purin-3-yl)oxolane-3,4-diol |
| Standard InChI | InChI=1S/C12H15N5O5/c13-12-15-9-6(10-16(12)1-2-21-10)14-4-17(9)11-8(20)7(19)5(3-18)22-11/h4-5,7-8,11,13,18-20H,1-3H2/p+1/t5-,7-,8-,11?/m1/s1 |
| Standard InChI Key | VLOXBPWVLKTROY-YNJARDAQSA-O |
| Isomeric SMILES | [H+].C1COC2=C3C(=NC(=N)N21)N(C=N3)C4[C@@H]([C@@H]([C@H](O4)CO)O)O |
| SMILES | [H+].C1COC2=C3C(=NC(=N)N21)N(C=N3)C4C(C(C(O4)CO)O)O |
| Canonical SMILES | [H+].C1COC2=C3C(=NC(=N)N21)N(C=N3)C4C(C(C(O4)CO)O)O |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume
Molecular Mass Calculator